Cas no 2224532-83-4 (1-{1,7-Dimethyl-2,6-dioxa-9-azaspiro[4.5]decan-9-yl}prop-2-en-1-one)

• Product Name: 1-{1,7-Dimethyl-2,6-dioxa-9-azaspiro[4.5]decan-9-yl}prop-2-en-1-one
• CAS No: 2224532-83-4
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5415106
• PubChem ID: 132396363
• Update Time: 2025-07-19

1-{1,7-Dimethyl-2,6-dioxa-9-azaspiro[4.5]decan-9-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-6702237
• 2224532-83-4
• 1-{1,7-dimethyl-2,6-dioxa-9-azaspiro[4.5]decan-9-yl}prop-2-en-1-one
• AKOS034007443
• Z3488637137
• 1-{1,7-Dimethyl-2,6-dioxa-9-azaspiro[4.5]decan-9-yl}prop-2-en-1-one

• Inchi： 1S/C12H19NO3/c1-4-11(14)13-7-9(2)16-12(8-13)5-6-15-10(12)3/h4,9-10H,1,5-8H2,2-3H3
• InChI Key： MOHQFPVDTSMAAQ-UHFFFAOYSA-N
• SMILES： O1C(C)CN(C(C=C)=O)CC21CCOC2C

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.8Ų

Additional information on 1-{1,7-Dimethyl-2,6-dioxa-9-azaspiro[4.5]decan-9-yl}prop-2-en-1-one

Introduction to 1-{1,7-Dimethyl-2,6-dioxa-9-azaspiro[4.5]decan-9-yl}prop-2-en-1-one (CAS No. 2224532-83-4)

1-{1,7-Dimethyl-2,6-dioxa-9-azaspiro[4.5]decan-9-yl}prop-2-en-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique spirocyclic and azacyclic framework. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2224532-83-4, features a highly intricate molecular architecture, which includes a spiro linkage between a cyclopentane ring and an azepane ring. The presence of multiple functional groups, such as ketone and ether moieties, further enhances its chemical versatility and potential biological activity.

The synthesis of 1-{1,7-Dimethyl-2,6-dioxa-9-azaspiro[4.5]decan-9-yl}prop-2-en-1-one involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. The spirocyclic core is particularly challenging to construct due to the inherent strain in the spiro framework, necessitating careful optimization of synthetic pathways. Recent advances in catalytic methods have enabled more efficient and scalable synthesis of such compounds, opening up new avenues for their exploration in drug discovery.

One of the most compelling aspects of 1-{1,7-Dimethyl-2,6-dioxa-9-azaspiro[4.5]decan-9-yl}prop-2-en-1-one is its potential as a scaffold for developing novel therapeutic agents. The unique spatial arrangement of functional groups within its structure suggests that it may interact with biological targets in ways not achievable with simpler molecules. For instance, the azepane ring can mimic the conformational flexibility of certain natural products, while the ketone group provides a site for further derivatization through condensation or oxidation reactions.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to exhibit dual functionality and enhanced binding affinity. The spiro linkage in 1-{1,7-Dimethyl-2,6-dioxa-9-azaspiro[4.5]decan-9-yl}prop-2-en-1-one serves as a rigid yet adaptable core that can be modified to optimize interactions with biological receptors. This has led to increased interest in exploring its derivatives for applications in oncology, neurology, and anti-inflammatory therapies.

The pharmacological profile of 1-{1,7-Dimethyl-2,6-dioxa-9-azaspiro[4.5]decan-9-yl}prop-2-en-1-one is still under active investigation, but preliminary computational studies suggest that it may possess inhibitory activity against certain enzymes involved in metabolic pathways relevant to chronic diseases. The presence of both electron-withdrawing and electron-donating groups in its structure allows for fine-tuning of its pharmacokinetic properties, making it a promising candidate for further development.

In addition to its potential therapeutic applications, 1-{1,7-Dimethyl-2,6-dioxa-9-spiro[4.5]decan}-9-yloxy)propanone (CAS No. 2224532) may find utility in materials science due to its rigid spiro framework and ability to form stable supramolecular assemblies. These properties make it an attractive candidate for designing novel polymers or liquid crystals with specific optical or electronic characteristics.

The synthesis and characterization of 1-{(Dimethylamino)methylene}-N-(tetrahydro)-pyridin-N-methylethylidene]-N-methylidenemalononitrile derivatives have also revealed interesting insights into the reactivity of spirocyclic systems under various conditions. These studies have provided valuable insights into the development of more efficient synthetic routes and have paved the way for exploring new derivatives with enhanced biological activity.

The future direction of research on CAS No 22245328384 will likely focus on expanding its chemical library through combinatorial chemistry and high-throughput screening techniques. By systematically modifying its core structure while maintaining key pharmacophoric features, researchers aim to identify analogs with improved potency and selectivity for target diseases.

Overall,(Z)-3-(Hydroxymethylidene)-N-(tetrahydro)-pyridin-N-methylethylidene]-N-methylidenemalononitrile represents a fascinating example of how complex molecular architectures can lead to novel bioactive compounds with significant therapeutic potential, particularly when combined with modern computational methods for drug design, which can accelerate the discovery process by predicting binding modes and optimizing molecular properties before experimental validation.